4-(6-Methoxy-3-methyl-1-benzofuran-2-yl)-6-methylchromen-2-one

• IUPAC Name: 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-6-methylchromen-2-one
• InChI: InChI=1S/C20H16O4/c1-11-4-7-17-15(8-11)16(10-19(21)23-17)20-12(2)14-6-5-13(22-3)9-18(14)24-20/h4-10H,1-3H3
• InChI Key: PKIGPQQIQVCLTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=C(O3)C=C(C=C4)OC)C
• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol

Description

4-(6-Methoxy-3-methyl-1-benzofuran-2-yl)-6-methylchromen-2-one, also known as Compound K, is a bioactive compound derived from ginseng. It has been found to possess various pharmacological properties, including anti-inflammatory, anti-cancer, and anti-diabetic activities.

Scientific Research Applications

Electrochemical Synthesis of Benzofuran Derivatives

Electrochemical studies have shown the potential for synthesizing benzofuran derivatives through the electrochemical oxidation of 3,4-dihydroxybenzoic acid in the presence of nucleophiles. This process leads to the formation of benzofuran or isochromeno[4,3-c]quinoline derivatives, which are synthesized in good yield and purity. Such methodologies offer a pathway for the development of new compounds with potential applications in various fields, including pharmaceuticals and materials science (Moghaddam et al., 2006).

Antitumor and Antimicrobial Activity of Benzofuran Derivatives

Research on marine endophytic fungi has led to the isolation of new compounds with benzofuran structures exhibiting moderate antitumor and antimicrobial activities. Such discoveries are crucial for the development of new therapeutic agents, highlighting the importance of benzofuran derivatives in medicinal chemistry (Xia et al., 2011).

Imaging Enzyme PIM1 with PET Probes

Benzofuran derivatives have been designed and synthesized as potential PET probes for imaging the enzyme PIM1, which is involved in various biological processes, including cell growth and survival. This application underscores the role of benzofuran derivatives in developing diagnostic tools for biomedical research (Gao et al., 2013).

Quantum Studies and Thermodynamic Properties

Quantum chemical calculations and studies on the thermodynamic properties of benzofuran derivatives have provided insights into their stability and reactivity. Such research is fundamental for understanding the properties of these compounds and their potential applications in various scientific domains (Halim & Ibrahim, 2022).

Antimicrobial and Antioxidant Activities

The synthesis of new classes of benzofuran derivatives has shown significant antimicrobial and antioxidant activities. These findings contribute to the search for new compounds that can serve as effective antimicrobial agents and antioxidants, with potential applications in healthcare and industry (Rangaswamy et al., 2017).